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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Phenoxyacetaldehyde, including detailed personal protective equipment (PPE)

protocols, operational plans, and disposal procedures. By adhering to these guidelines, you

can minimize risks and foster a culture of safety in your laboratory.

Understanding the Hazards of
Phenoxyacetaldehyde
Phenoxyacetaldehyde is classified as a skin and eye irritant.[1][2] It is crucial to understand its

properties to handle it safely.

Table 1: Physical and Chemical Properties of Phenoxyacetaldehyde
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Property Value

Molecular Formula C₈H₈O₂[1][2]

Molecular Weight 136.15 g/mol [1]

Boiling Point 160-162 °C[2]

Flash Point 92.4 °C[2]

Density 1.069 g/cm³[2]

Vapor Pressure 0.113 mmHg at 25°C[2]

Table 2: GHS Hazard Information for Phenoxyacetaldehyde

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Personal Protective Equipment (PPE) for Handling
Phenoxyacetaldehyde
A comprehensive PPE plan is mandatory when working with Phenoxyacetaldehyde to prevent

skin and eye contact.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Provides protection from

splashes and vapors. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.

Skin/Body

Chemical-resistant lab coat,

long pants, and closed-toe

shoes

Prevents skin exposure to

splashes.

Hands Natural rubber latex gloves

Provides good protection

against aldehydes. Nitrile

gloves are reported to have

poor resistance to

acetaldehyde and should be

used with caution, preferably

with frequent changes.[3]

Always consult the glove

manufacturer's specific

chemical resistance guide.

Respiratory
Use in a well-ventilated area or

with a chemical fume hood.

A respirator may be necessary

for large spills or in poorly

ventilated areas. Consult your

institution's safety officer for

respirator selection and fit-

testing.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for minimizing exposure and

preventing accidents.

Handling and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pimdata.amgmedical.com/site/pdfs/Gloves-chemical-resistance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Always handle Phenoxyacetaldehyde in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[6]

Spill Cleanup Procedure
In the event of a spill, immediate and appropriate action is required.

Minor Spill (less than 100 mL) in a well-ventilated area or chemical fume hood:

Alert personnel in the immediate area.

Wear appropriate PPE, including chemical safety goggles, a face shield, a lab coat, and

appropriate gloves.

Contain the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[5]

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Dispose of all contaminated materials, including gloves, as hazardous waste.

Major Spill (greater than 100 mL) or any spill in a poorly ventilated area:

Evacuate the area immediately.

Alert others by activating the nearest fire alarm and notifying your institution's emergency

response team.

Provide the emergency response team with the Safety Data Sheet (SDS) for

Phenoxyacetaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.vigon.com/product/phenyl-acetaldehyde-fcc-pure/?doc=MSDS/500316_vigon_sds_us_english.pdf&namee=PhenylAcetaldehydeFCCPureSDS
https://www.chemicalbull.com/products/phenoxyacetaldehyde
https://www.vigon.com/product/phenyl-acetaldehyde-fcc-pure/?doc=MSDS/500316_vigon_sds_us_english.pdf&namee=PhenylAcetaldehydeFCCPureSDS
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for handling a Phenoxyacetaldehyde spill.

Disposal Plan
Proper disposal of Phenoxyacetaldehyde and contaminated materials is critical to prevent

environmental contamination and ensure safety.

Unused Product: Dispose of unused Phenoxyacetaldehyde as hazardous chemical waste

in accordance with local, state, and federal regulations. Do not pour down the drain.[7][8]

Contaminated Materials: All materials used to clean up a spill, including absorbent materials

and disposable PPE, must be collected in a sealed, labeled container and disposed of as

hazardous waste.[8][9]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. Punctured and triple-rinsed containers

may then be disposed of as regular solid waste, depending on local regulations.

By implementing these comprehensive safety and handling procedures, you can create a

secure research environment and build a strong foundation of trust in your laboratory's

commitment to safety. Always consult the specific Safety Data Sheet (SDS) for

Phenoxyacetaldehyde provided by the manufacturer for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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